Cas no 2172578-59-3 (2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2172578-59-3
• MF: C₉H₁₂F₃N₅
• MW: 247.220291137695
• CID: 6319333
• PubChem ID: 165602464
• Update Time: 2025-05-23

2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• 2172578-59-3
• 2-{1-[2-(dimethylamino)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• EN300-1599270

• Inchi： 1S/C9H12F3N5/c1-16(2)5-6-17-8(9(10,11)12)7(3-4-13)14-15-17/h3,5-6H2,1-2H3
• InChI Key： WZFHALFDQSDXEF-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCN(C)C)(F)F

Computed Properties

• Exact Mass: 247.10447989g/mol
• Monoisotopic Mass: 247.10447989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile

Introduction to 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172578-59-3)

2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172578-59-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, characterized by its three-membered nitrogen-containing ring structure, which is known for its broad-spectrum biological activity. The presence of a trifluoromethyl group and a dimethylamino side chain further enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The acetonitrile moiety in the molecular structure not only contributes to the compound's solubility in polar organic solvents but also serves as a versatile handle for further chemical modifications. These features make 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile a promising candidate for synthesizing novel bioactive molecules targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability and binding affinity to biological targets. This has led to its incorporation into numerous drug candidates that have advanced into clinical trials. The dimethylamino group, on the other hand, can contribute to the compound's solubility and bioavailability while also serving as a site for further functionalization.

One of the most compelling aspects of 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile is its potential as a building block for designing molecules with specific biological activities. The triazole ring itself is known to exhibit antifungal, antiviral, and anti-inflammatory properties. When combined with the trifluoromethyl and dimethylamino substituents, the compound gains additional pharmacological benefits that make it an attractive candidate for further investigation.

Recent studies have demonstrated the importance of optimizing molecular structure to achieve desired pharmacokinetic properties. The acetonitrile group in this compound not only aids in solubility but also provides a site for derivatization, allowing researchers to fine-tune the molecule's properties for specific applications. For instance, replacing the nitrile group with other functional groups could lead to compounds with improved metabolic stability or altered pharmacological profiles.

The synthesis of 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile involves multi-step organic transformations that highlight the compound's complexity and synthetic appeal. The introduction of the triazole ring typically requires cycloaddition reactions between azides and alkynes, while the incorporation of the dimethylamino and trifluoromethyl groups involves selective functionalization strategies. These synthetic routes not only showcase the compound's structural versatility but also provide insights into potential methodologies for constructing related derivatives.

From a medicinal chemistry perspective, the combination of these structural features makes 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile a fascinating candidate for further exploration. Researchers are particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The presence of both electron-donating and electron-withdrawing groups in its structure suggests that it may exhibit potent interactions with biological macromolecules.

In addition to its pharmaceutical applications, this compound has shown promise in materials science due to its ability to form stable coordination complexes with metal ions. These complexes have been explored for their catalytic properties and potential use in catalytic converters and other industrial processes. The versatility of 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile underscores its significance beyond traditional drug discovery efforts.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable methodologies that minimize waste and reduce environmental impact. This includes exploring catalytic approaches that utilize renewable resources and energy-efficient processes. Such advancements not only improve the efficiency of producing 2-{1-2-(dimethylamino)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylyl}acetonitrile but also contribute to broader efforts aimed at sustainable chemical manufacturing.

Future research directions may involve exploring novel derivatives of this compound through computational modeling and high-throughput screening techniques. These approaches can help identify optimized analogs with enhanced biological activity or improved pharmacokinetic properties. Additionally, investigating the mechanisms by which this compound interacts with biological targets will provide valuable insights into its therapeutic potential.

In conclusion, 2-{ 1 - 2 - ( dimethy lamino ) ethyl - 5 - ( trif luoro methyl ) - 1 H - 1 , 2 , 3 - tri azo l - 4 - yl } aceton i trile ( CAS No . 2172578 -59 -3 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features and promising biological activities make it a valuable scaffold for drug discovery . As research continues to uncover new applications and synthetic strategies , this compound is poised to play a crucial role in developing innovative therapeutic solutions . p >